2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-8-2-3-9(12(16)6-8)7-1-4-11(15)10(5-7)13(17)18/h1-6,16H,(H,17,18)
• InChI Key: UQMWUMCPOLCNCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)O)C(=O)O)F
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID20689417
• Molecular Weight: 250.20 g/mol
• CAS RN: 1261956-38-0

Description

2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid (FFHBA) is a fluorinated benzoic acid compound with a wide range of applications in scientific research. This compound is used in a variety of synthetic and biochemical processes, and is gaining popularity due to its unique properties. FFHBA is available in a 95% purity grade, making it an ideal choice for laboratory experiments.

Scientific Research Applications

2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has a variety of applications in scientific research, including as a reagent for organic synthesis, as a catalyst in biochemical reactions, and as a fluorescent dye. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it is used in the study of enzyme kinetics, as it can be used to measure the rate of enzyme-catalyzed reactions.

Mechanism of Action

2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% acts as a proton donor and acceptor in biochemical reactions, meaning it can donate and accept protons from other molecules. This property is what makes it useful in a variety of biochemical and physiological processes. Additionally, its fluoro-substitution makes it an excellent fluorescent dye, as it can be used to detect and track proteins and other molecules in a variety of biochemical and physiological processes.
Biochemical and Physiological Effects
2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has a wide range of biochemical and physiological effects. It can act as a proton donor and acceptor, and it can be used to detect and track proteins and other molecules. Additionally, it can be used to measure the rate of enzyme-catalyzed reactions, and it can be used to synthesize pharmaceuticals, agrochemicals, and other organic compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% in laboratory experiments is its high purity grade (95%), which makes it an ideal choice for a variety of scientific research applications. Additionally, its fluoro-substitution makes it an excellent fluorescent dye, allowing researchers to detect and track proteins and other molecules. However, it is important to note that 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% is a strong acid, and should be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for the use of 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% in scientific research. One potential direction is the use of 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% as a fluorescent dye for imaging and tracking proteins and other molecules. Additionally, the use of 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% in the study of enzyme kinetics could be further explored, as it could provide valuable insight into the biochemical mechanisms of action of various enzymes. Additionally, its use in the synthesis of pharmaceuticals and agrochemicals could be explored further, as it could provide new and more efficient ways to produce these compounds. Finally, the use of 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% in the study of biochemical and physiological processes could be further explored, as it could provide new insights into the mechanisms of action of various biological processes.

Synthesis Methods

2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% is synthesized by a multi-step process that involves the use of a variety of reagents, catalysts, and solvents. The first step involves the reaction of 4-fluoro-2-hydroxybenzoic acid with 2-fluorobenzoyl chloride in the presence of a catalyst, such as N,N-dimethylformamide (DMF) or pyridine. The reaction produces an intermediate product, which is then reacted with sodium borohydride in the presence of a base, such as sodium carbonate. The reaction is then quenched with acetic acid to produce the desired product.